Cas no 61-78-9 (4-Aminohippuric Acid)

• Product Name: 4-Aminohippuric Acid
• CAS No: 61-78-9
• Molecular Formula: C₉H₁₀N₂O₃
• Molecular Weight: 194.1873
• MDL: MFCD00007890
• CID: 81632
• PubChem ID: 2148

4-Aminohippuric Acid Properties

Names and Identifiers

• 2-(4-Aminobenzamido)acetic acid
• PAH
• p-Aminohippuric Acid (1.00084)
• 4-Aminohippuric acid, [N-(4-Aminobenzoyl)glycine]
• N-(4-Aminobenzoyl)glycine
• N-(4-aminobenzoyl)-glycine
• 4-Aminohippuric acid
• (P)-Aminohippuric acid (PAH)
• p-Aminohippuric acid
• [3H]-p-Aminohippuric acid
• 4-aminobenzoylglycine
• Aminohippuric
• AMMoniuM thiocyanate
• N-glycine
• pah(aminoacid)
• paha
• p-aminobenzoic acid carboxymethylamide
• p-Aminobenzoyl glycine
• p-amino-hippuricaci
• para-amino hippuric acid
• (p-Aminobenzoyl)glycine
• aminohippuric acid
• Glycine, N-(4-aminobenzoyl)-
• para-Aminohippuric acid
• Nefrotest
• N-(p-Aminobenzoyl)glycine
• p-Aminohippurate
• Aminohippurate
• PAH (amino acid)
• 4-Amino hippuric acid
• N-(para-aminobenzoyl)glycine
• Hippuric acid, p-amino-
• N-(p-Aminobenzoyl)aminoacetic acid
• para-Aminohippurate
• paraaminohippuric acid
• 2-[(4-aminobenzoyl)amino]acetic acid
• SPBio_002919
• Q291271
• HMS1922C07
• HMS3714D12
• NSC 13064
• SR-05000002048
• MLS002154055
• KBio2_004358
• AMINOHIPPURIC ACID [USP MONOGRAPH]
• A936052
• HSMNQINEKMPTIC-UHFFFAOYSA-N
• p-Aminohippuric acid, >=98.0% (T)
• AC-29237
• MFCD00007890
• 7E-944
• ZWD
• N-(p-Aminobenzoyl)aminoacetate
• InChI=1/C9H10N2O3/c10-7-3-1-6(2-4-7)9(14)11-5-8(12)13/h1-4H,5,10H2,(H,11,14)(H,12,13
• HMS2097D12
• Y79XT83BJ9
• N-[(4-aminophenyl)carbonyl]glycine
• DB00345
• Spectrum4_001065
• KBio2_006926
• Tox21_110345_1
• Aminohippurate sodium
• SR-05000002048-3
• GTPL4810
• [(4-Aminobenzoyl)amino]acetic acid #
• HMS2092H18
• Prestwick3_000895
• P-AMINOHIPPURIC ACID [MI]
• HY-B1306
• UNII-Y79XT83BJ9
• Spectrum2_001515
• DivK1c_000694
• CAS-61-78-9
• HMS502C16
• Tox21_110345
• IDI1_000694
• Spectrum3_000952
• SW197249-3
• AI3-52275
• NSC-7550
• KBio1_000694
• NSC-758232
• SPBio_001589
• BSPBio_000710
• NSC758232
• DTXSID7022590
• SR-05000002048-1
• Oprea1_490712
• SMR001233372
• s2883
• p-Aminohippuric acid, >=99%
• A833420
• CHEBI:104011
• 2-[(4-aminophenyl)formamido]acetic acid
• AMINOHIPPURIC ACID [HSDB]
• SCHEMBL196513
• CHEMBL463
• D06890
• AMINOHIPPURIC ACID [USP-RS]
• FT-0617576
• NCGC00016279-05
• (4-aminobenzoyl)glycine
• 4-AMINOHIPPURIC ACID BIOTECH
• HMS3373E19
• AKOS000120722
• NCGC00016279-02
• KBioGR_001390
• Prestwick1_000895
• KBio2_001790
• AB00052309_08
• Spectrum_001310
• KBioSS_001790
• Pharmakon1600-01503069
• Prestwick0_000895
• CS-4816
• D88242
• NINDS_000694
• BPBio1_000782
• NCGC00094993-01
• HSDB 2139
• NSC7550
• A0313
• BCP04299
• AMINOHIPPURIC ACID [MART.]
• KBio3_002044
• SPECTRUM1503069
• Prestwick2_000895
• Aminohippuric acid, United States Pharmacopeia (USP) Reference Standard
• 61-78-9
• N-(4-Aminobenzoyl-d4)glycine
• NCGC00016279-01
• Spectrum5_001100
• SY048511
• NS00014737
• AMINOHIPPURIC ACID [WHO-DD]
• EINECS 200-518-9
• Z104484866
• 4-aminohippuric-acid
• EN300-20920
• SBI-0051760.P002
• NSC13064
• Aminohippuric acid [USP]
• AB00052309
• Aminohippuric acid, p-
• 4-Aminohippurate
• W-203306
• 4-Aminohippuricacid
• DTXCID902590
• FT-0622289
• NSC-13064
• NCGC00016279-03
• Aminohippuric acid (USP)
• NCGC00094993-02
• HMS2233A21
• 94-16-6
• CCG-39181
• HMS1570D12
• HMS3651L04
• P-AMINOHIPPURIC ACID
• BRD-K65544384-236-03-6
• BRD-K65544384-001-15-8
• DB-053989
• STK801822
• BRD-K65544384-236-01-0
• Paha
• ALBB-025851
• BBL027666
• 2-(4-aminobenzamido)acetic acid
• BRD-K65544384-001-14-1
• BRD-K65544384-236-02-8

• MDL： MFCD00007890
• InChIKey： HSMNQINEKMPTIC-UHFFFAOYSA-N
• Inchi： 1S/C9H10N2O3/c10-7-3-1-6(2-4-7)9(14)11-5-8(12)13/h1-4H,5,10H2,(H,11,14)(H,12,13)
• SMILES： O=C(C1C([H])=C([H])C(=C([H])C=1[H])N([H])[H])N([H])C([H])([H])C(=O)O[H]
• BRN： 1213676

Computed Properties

• Exact Mass: 194.06900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 194.069142
• Heavy Atom Count: 14
• Complexity: 222
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 92.4

Experimental Properties

• LogP: 1.05530
• PSA: 92.42000
• Merck: 442
• Refractive Index: 1.5600 (estimate)
• Water Partition Coefficient: Soluble in alcohol, chloroform, benzene, and acetone. Insoluble in water, ether, carbon, and tetrachloride.
• Boiling Point: 330.62°C (rough estimate)
• Melting Point: 198-202 °C
  199-200 °C (dec.) (lit.)
• Flash Point: 266.6 °C
• Color/Form: Powder
• PH: 3.0-3.5 (20g/l, H2O, 20℃)
• Solubility: It is easily soluble in dilute hydrochloric acid and alkali solution, soluble in ethanol, benzene, chloroform and acetone, and insoluble in ether and carbon tetrachloride.
• Sensitiveness: Sensitive to light
• Density: 1.356

4-Aminohippuric Acid Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S37/39-S26
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 36/37/38-20/21/22
• TSCA：Yes
• FLUKA BRAND F CODES：8-9-23

4-Aminohippuric Acid Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters